Cas no 25186-27-0 (4,4-dimethylcyclohexane-1-carboxylic acid)

• Product Name: 4,4-dimethylcyclohexane-1-carboxylic acid
• CAS No: 25186-27-0
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• MDL: MFCD00220442
• CID: 1421588
• PubChem ID: 13928743
• Update Time: 2025-04-24

4,4-dimethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4,4-dimethyl-
• 4,4-dimethylcyclohexane-1-carboxylic acid
• AKOS013722958
• CS-0186904
• W15975
• 4,4-dimethyl-cyclohexylcarboxylic acid
• 25186-27-0
• SY129185
• SCHEMBL4443561
• KFFJRQIEECCAQS-UHFFFAOYSA-N
• 4,4-dimethylcyclohexanecarboxylicacid
• MFCD00220442
• 4,4-DIMETHYLCYCLOHEXANE-1-CARBOXYLICACID(WXC08130)
• DTXSID601283055
• BS-13554
• EN300-112476
• 4,4-dimethylcyclohexanecarboxylic acid
• 4,4-DIMETHYLCYCLOHEXANE-1-CARBOXYLICACID
• DB-152988
• Z1227600825
• 4,4-Dimethyl-cyclohexanecarboxylic acid

• MDL： MFCD00220442
• Inchi： 1S/C9H16O2/c1-9(2)5-3-7(4-6-9)8(10)11/h7H,3-6H2,1-2H3,(H,10,11)
• InChI Key： KFFJRQIEECCAQS-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C)(C)CC1)=O

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 4,4-dimethylcyclohexane-1-carboxylic acid

Comprehensive Guide to Cyclohexanecarboxylic acid, 4,4-dimethyl- (CAS No. 25186-27-0)

Cyclohexanecarboxylic acid, 4,4-dimethyl- (CAS No. 25186-27-0) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, also known as 4,4-dimethylcyclohexanecarboxylic acid, is a derivative of cyclohexanecarboxylic acid with two methyl groups at the 4-position. Its unique structural properties make it a valuable intermediate in the synthesis of various fine chemicals, fragrances, and pharmaceutical agents. In recent years, the demand for 4,4-dimethylcyclohexanecarboxylic acid has surged due to its versatile applications and compatibility with green chemistry principles.

The chemical formula of Cyclohexanecarboxylic acid, 4,4-dimethyl- is C9H16O2, and it typically appears as a white crystalline solid. Its molecular weight is 156.22 g/mol, and it exhibits moderate solubility in organic solvents such as ethanol, methanol, and acetone. The presence of the carboxyl group (-COOH) and the two methyl groups (-CH3) at the 4-position imparts distinct chemical reactivity, making it a preferred choice for synthetic chemists. Researchers often explore its potential in asymmetric synthesis and catalysis, which are hot topics in modern organic chemistry.

One of the most notable applications of Cyclohexanecarboxylic acid, 4,4-dimethyl- is in the fragrance industry. The compound serves as a key building block for synthesizing musky and woody odorants, which are highly sought after in perfumery. With the growing consumer preference for natural and sustainable fragrances, the demand for 4,4-dimethylcyclohexanecarboxylic acid derivatives has increased. Additionally, its stability and low volatility make it an excellent candidate for long-lasting scent formulations.

In the pharmaceutical sector, Cyclohexanecarboxylic acid, 4,4-dimethyl- is utilized as an intermediate in the production of active pharmaceutical ingredients (APIs). Its structural motif is found in several drug candidates targeting neurological and inflammatory disorders. Recent studies have highlighted its role in the development of GABA receptor modulators, which are critical for treating anxiety and epilepsy. This aligns with the current trend of exploring novel neuroactive compounds to address mental health challenges.

The synthesis of Cyclohexanecarboxylic acid, 4,4-dimethyl- typically involves the oxidation of 4,4-dimethylcyclohexylmethanol or the carboxylation of 4,4-dimethylcyclohexyl Grignard reagents. Advances in green chemistry have led to more sustainable production methods, such as enzymatic catalysis and microwave-assisted reactions. These innovations resonate with the global push toward environmentally friendly manufacturing processes, a topic frequently searched by professionals in the chemical industry.

From a market perspective, the demand for 4,4-dimethylcyclohexanecarboxylic acid is expected to grow steadily, driven by its applications in fragrances, pharmaceuticals, and specialty chemicals. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the stringent requirements of end-users. Furthermore, the compound's compatibility with biodegradable polymers has opened new avenues in sustainable material science, another trending topic in research and development.

In conclusion, Cyclohexanecarboxylic acid, 4,4-dimethyl- (CAS No. 25186-27-0) is a multifaceted compound with significant industrial relevance. Its applications span across fragrances, pharmaceuticals, and green chemistry, making it a subject of ongoing research and commercial interest. As the chemical industry continues to evolve, this compound is poised to play a pivotal role in addressing contemporary challenges and opportunities.